1-[3-(1,1-Dioxo-1,2-thiazolidin-2-yl)piperidin-1-yl]prop-2-en-1-one

• IUPAC Name: 1-[3-(1,1-dioxo-1,2-thiazolidin-2-yl)piperidin-1-yl]prop-2-en-1-one
• InChI: InChI=1S/C11H18N2O3S/c1-2-11(14)12-6-3-5-10(9-12)13-7-4-8-17(13,15)16/h2,10H,1,3-9H2
• InChI Key: YGXMVHSJDGDPSU-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)N1CCCC(C1)N2CCCS2(=O)=O
• Molecular Formula: C11H18N2O3S
• Molecular Weight: 258.34 g/mol

Description

The compound “1-[3-(1,1-Dioxo-1,2-thiazolidin-2-yl)piperidin-1-yl]prop-2-en-1-one” is a complex organic molecule that contains a thiazolidine ring and a piperidine ring. Thiazolidine is a five-membered ring with sulfur and nitrogen atoms. Piperidine is a six-membered ring with one nitrogen atom.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the thiazolidine and piperidine rings in separate steps, followed by their connection via a prop-2-en-1-one linker. The exact synthetic route would depend on the starting materials and the specific conditions required for each step.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the thiazolidine and piperidine rings, along with the prop-2-en-1-one linker. The exact structure would depend on the specific arrangement of these components within the molecule.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely be influenced by the reactivity of the thiazolidine and piperidine rings, as well as the prop-2-en-1-one linker. The exact reactions would depend on the specific conditions and reagents used.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by the presence of the thiazolidine and piperidine rings, as well as the prop-2-en-1-one linker. These properties could include solubility, melting point, boiling point, and reactivity.

Mechanism of Action

The mechanism of action of this compound would depend on its specific biological targets. Thiazolidine derivatives have been found to exhibit a wide range of biological activities, including anticancer, anticonvulsant, antimicrobial, anti-inflammatory, neuroprotective, and antioxidant activities.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific structure and properties. As with any chemical compound, appropriate safety precautions should be taken when handling it.

Future Directions

The future directions for research on this compound could include further exploration of its biological activities and potential therapeutic applications. Additionally, research could be conducted to optimize its synthesis and improve its physical and chemical properties.